Cas no 1806929-64-5 (2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1806929-64-5
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885834
• Update Time: 2025-10-28

2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-4-6(8(13,14)15)5(7(11)12)3(10)2-16-4/h2,7H,1H2
• InChI Key： AJIZSPBTQJDDJP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(F)F)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1806929-64-5)

2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806929-64-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its diverse biological activities and synthetic versatility.

The molecular structure of 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine incorporates several key functional groups that contribute to its unique reactivity and potential applications. The presence of a bromomethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various substituents. Additionally, the substitution pattern at the 4-, 5-, and 3-positions with difluoromethyl, fluoro, and trifluoromethyl groups, respectively, imparts electron-withdrawing effects and modulates the electronic properties of the pyridine ring. These features make it an attractive building block for the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine not only contribute to these desirable characteristics but also influence the compound's interactions with enzymes and receptors. This has led to its exploration in various therapeutic areas, including oncology, central nervous system (CNS) disorders, and infectious diseases.

One of the most compelling aspects of this compound is its utility in drug discovery as a precursor for the synthesis of novel bioactive molecules. The bromomethyl group serves as a versatile handle for further functionalization, allowing chemists to introduce a wide range of pharmacophores. For instance, researchers have utilized this compound to develop inhibitors targeting kinases and other enzymes implicated in cancer progression. The difluoromethyl and trifluoromethyl groups are particularly valuable in this context, as they have been shown to improve drug-like properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine in the development of agrochemicals. Fluorinated pyridines are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. The structural features of this compound make it a promising candidate for designing next-generation agrochemicals that offer improved performance and environmental safety.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine presents unique challenges due to the sensitivity of the functional groups involved. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct complex fluorinated pyridines with high efficiency and selectivity. These advancements are crucial for accelerating the discovery and development of new drugs and agrochemicals.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening (HTS). Computational studies have predicted that derivatives of 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine may exhibit inhibitory activity against targets such as protein kinases, which are overexpressed in many cancers. HTS campaigns have identified several lead compounds with promising pharmacokinetic profiles, paving the way for further optimization.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1806929-64-5) represents a valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromomethyl group and multiple fluorinated substituents, make it an excellent candidate for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.